Cas no 514800-72-7 (4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid structure
514800-72-7 structure
Product Name:4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
CAS No:514800-72-7
MF:C11H8BrN3O4
MW:326.102921485901
MDL:MFCD01114903
CID:3057556
PubChem ID:840119
Update Time:2025-04-21

4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
    • 4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
    • MDL: MFCD01114903
    • Inchi: 1S/C11H8BrN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-1-3-8(4-2-7)11(16)17/h1-4,6H,5H2,(H,16,17)
    • InChI Key: VGWJEMWTFJJPLX-UHFFFAOYSA-N
    • SMILES: BrC1C([N+](=O)[O-])=NN(C=1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Pricemore >>

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